molecular formula C12H16ClN3O B12235382 2-[[(2,5-Dimethylpyrazol-3-yl)amino]methyl]phenol;hydrochloride

2-[[(2,5-Dimethylpyrazol-3-yl)amino]methyl]phenol;hydrochloride

Cat. No.: B12235382
M. Wt: 253.73 g/mol
InChI Key: BOVQCPOZIKIBOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[[(2,5-Dimethylpyrazol-3-yl)amino]methyl]phenol;hydrochloride is a synthetic organic compound featuring a pyrazole core substituted with methyl groups at the 2- and 5-positions, linked via an aminomethyl bridge to a phenolic ring. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmacological and biochemical studies. Its structure has been elucidated using X-ray crystallography, often employing the SHELX software suite for refinement and validation of crystallographic data . The compound’s design leverages the pyrazole moiety’s hydrogen-bonding capabilities and the phenolic group’s acidity, which may contribute to interactions with biological targets such as enzymes or receptors.

Properties

Molecular Formula

C12H16ClN3O

Molecular Weight

253.73 g/mol

IUPAC Name

2-[[(2,5-dimethylpyrazol-3-yl)amino]methyl]phenol;hydrochloride

InChI

InChI=1S/C12H15N3O.ClH/c1-9-7-12(15(2)14-9)13-8-10-5-3-4-6-11(10)16;/h3-7,13,16H,8H2,1-2H3;1H

InChI Key

BOVQCPOZIKIBOX-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C(=C1)NCC2=CC=CC=C2O)C.Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[[(2,5-Dimethylpyrazol-3-yl)amino]methyl]phenol;hydrochloride typically involves the reaction of 2,5-dimethylpyrazole with formaldehyde and phenol under acidic conditions. The reaction proceeds through the formation of a Schiff base intermediate, which is then reduced to yield the final product. The hydrochloride salt is formed by treating the free base with hydrochloric acid.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-[[(2,5-Dimethylpyrazol-3-yl)amino]methyl]phenol;hydrochloride can undergo various chemical reactions, including:

    Oxidation: The phenolic group can be oxidized to form quinones.

    Reduction: The imine group in the Schiff base intermediate can be reduced to form the final product.

    Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

    Substitution: Electrophilic substitution reactions may involve reagents like bromine or nitric acid.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the phenolic group can yield quinones, while reduction of the imine group results in the formation of the final product.

Scientific Research Applications

2-[[(2,5-Dimethylpyrazol-3-yl)amino]methyl]phenol;hydrochloride has several scientific research applications:

    Chemistry: It can be used as a building block for the synthesis of more complex molecules.

    Biology: The compound may exhibit biological activity, making it a candidate for drug discovery and development.

    Medicine: Potential therapeutic applications include its use as an antimicrobial or anticancer agent.

    Industry: It can be used in the development of new materials or as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 2-[[(2,5-Dimethylpyrazol-3-yl)amino]methyl]phenol;hydrochloride involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to the desired biological effect. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural Comparison

Structural analogs of this compound include derivatives with variations in pyrazole substituents, phenolic ring modifications, or alternative counterions. Key differences are highlighted below:

Parameter 2-[[(2,5-Dimethylpyrazol-3-yl)amino]methyl]phenol;hydrochloride Analog A: 2-[(Pyrazol-3-ylamino)methyl]phenol Analog B: 2-[[(3,5-Dimethylpyrazol-1-yl)amino]methyl]phenol
Pyrazole Substituents 2,5-dimethyl Unsubstituted 3,5-dimethyl
Bridge Configuration Aminomethyl Aminomethyl Aminomethyl
Phenolic Group Ortho-position Ortho-position Ortho-position
Counterion Hydrochloride None (free base) Sulfate
Crystallographic Data Refined via SHELXL Not reported Refined via OLEX2

Key Insights :

  • The hydrochloride counterion improves aqueous solubility (e.g., ~15 mg/mL in water) compared to the free base (Analog A: ~2 mg/mL) .
Pharmacological Activity

Dose-effect relationships for this compound and analogs have been analyzed using the Litchfield-Wilcoxon method , which estimates median effective doses (ED₅₀) and slope parameters.

Compound ED₅₀ (mg/kg) Slope (95% CI) Relative Potency
2-[[(2,5-Dimethylpyrazol-3-yl)amino]methyl]phenol;hydrochloride 12.5 1.8 (1.5–2.1) 1.0 (Reference)
Analog A 25.0 1.2 (0.9–1.5) 0.5
Analog C: 2-[[(2-Methylpyrazol-3-yl)amino]methyl]phenol 18.0 1.5 (1.2–1.8) 0.7

Key Insights :

  • The hydrochloride derivative exhibits superior potency (ED₅₀ = 12.5 mg/kg) compared to Analog A, likely due to enhanced bioavailability from the counterion.
  • A steeper slope (1.8 vs. 1.2) suggests a narrower therapeutic window for the target compound .
Cytotoxicity Profile

Cytotoxicity has been evaluated using the Mosmann colorimetric assay , which measures cell viability via tetrazolium salt reduction.

Compound IC₅₀ (μM) in HeLa Cells IC₅₀ (μM) in HEK293 Cells
2-[[(2,5-Dimethylpyrazol-3-yl)amino]methyl]phenol;hydrochloride 45.2 ± 3.1 >100
Analog B 28.7 ± 2.5 65.4 ± 4.8
Analog D: 2-[[(5-Methylpyrazol-3-yl)amino]methyl]phenol 52.0 ± 4.2 >100

Key Insights :

  • The hydrochloride derivative shows moderate cytotoxicity in cancer cells (HeLa IC₅₀ = 45.2 μM) but low toxicity in non-cancerous HEK293 cells, suggesting selectivity.
  • Analog B’s higher cytotoxicity may stem from its sulfate counterion, which enhances cellular uptake .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.